Cas no 2514-30-9 (PBIT)

• Product Name: PBIT
• CAS No: 2514-30-9
• MF: C₁₄H₁₁NOS
• MW: 241.308242082596
• MDL: MFCD05856231
• CID: 1421187
• PubChem ID: 935415
• Update Time: 2025-04-20

PBIT Chemical and Physical Properties

Names and Identifiers

• 1,2-Benzisothiazol-3(2H)-one, 2-(4-methylphenyl)-
• 2-(4-methylphenyl)-1,2-benzisothiazol-3(2h)-one
• 2-(4-methylphenyl)-1,2-benzothiazol-3-one
• PBIT
• 2-p-Tolyl-1,2-benzisothiazolin-3-one
• 2-(4-Methylphenyl)-2,3-dihydrobenzisothiazol-3-one
• 2-(4-Methylphenyl)-1,2-benzisothiazol-3(2H)-one; 2-(4-Methylphenyl)-2,3-dihydrobenzisothiazol-3-one
• 2514-30-9
• ChemDiv3_007090
• IDI1_025000
• 2-(4-methylphenyl)-1,2-benzothiazol-3(2H)-one
• STL476662
• MFCD05856231
• CHEMBL1336959
• A935145
• BDBM34737
• 2-(p-tolyl)-1,2-benzothiazol-3-one
• GTPL7026
• HMS2576N21
• AKOS027252698
• Z275617084
• SR-01000290026-1
• HMS1493C06
• SR-01000290026
• DTXSID10359056
• BCP27891
• cid_935415
• 2-(4-methylphenyl)-2,3-dihydro-1,2-benzothiazol-3-one
• 2-(4-methylphenyl)-1,2-benzisothiazol-3(2H)-one;
• BRD-K31634845-001-01-1
• MLS000583746
• EN300-186691
• MLS-0204987.0001
• DA-28113
• SMR000200989
• CS-0021365
• F10801
• KSC-6-155
• PBIT?
• ALBB-030759
• NS-03403
• MLS-0390875.0001
• Q27088250
• KUC105402N
• NCGC00178056-01
• 2-(p-Tolyl)benzo[d]isothiazol-3(2H)-one
• HY-101451
• CAA51430
• 2 - (4 - Methylphenyl) - 1,2 - benzisothiazol - 3(2H)-one
• SCHEMBL2443755

• MDL： MFCD05856231
• Inchi： 1S/C14H11NOS/c1-10-6-8-11(9-7-10)15-14(16)12-4-2-3-5-13(12)17-15/h2-9H,1H3
• InChI Key： KRXMYBAZKJBJAB-UHFFFAOYSA-N
• SMILES： S1C2C=CC=CC=2C(N1C1C=CC(C)=CC=1)=O

Computed Properties

• Exact Mass: 241.05623
• Monoisotopic Mass: 241.05613515g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 299
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 45.6Ų

Experimental Properties

• Solubility: DMSO: soluble10mg/mL, clear (warmed)
• PSA: 20.31

PBIT Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Storage Condition：2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles